Cas no 2229184-83-0 (1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine
• CAS No: 2229184-83-0
• MF: C₁₇H₂₇F₂N
• MW: 283.399791955948
• CID: 6300710
• PubChem ID: 165661422
• Update Time: 2025-06-13

1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine
• 1-[(adamantan-1-yl)methyl]-4,4-difluorocyclohexan-1-amine
• EN300-1962849
• 2229184-83-0

• Inchi： 1S/C17H27F2N/c18-17(19)3-1-16(20,2-4-17)11-15-8-12-5-13(9-15)7-14(6-12)10-15/h12-14H,1-11,20H2
• InChI Key： RJIACPDCTRHIPL-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(CC12CC3CC(CC(C3)C1)C2)N)F

Computed Properties

• Exact Mass: 283.21115619g/mol
• Monoisotopic Mass: 283.21115619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine

Recent Advances in the Study of 1-(Adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine (CAS: 2229184-83-0)

The compound 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine (CAS: 2229184-83-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique adamantane and difluorocyclohexane structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antiviral drugs. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications.

One of the key areas of interest is the compound's interaction with neurotransmitter systems. Preliminary research indicates that 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine exhibits high affinity for specific receptor subtypes, including NMDA and sigma receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The adamantane moiety, a well-known pharmacophore in antiviral drugs like amantadine, also suggests potential antiviral activity, particularly against enveloped viruses. This dual functionality makes the compound a compelling candidate for further investigation.

Recent synthetic efforts have focused on optimizing the yield and purity of 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine, with particular attention to its stereochemistry. The presence of fluorine atoms in the cyclohexane ring introduces conformational rigidity, which may enhance binding affinity and metabolic stability. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to characterize the compound's structure and confirm its configuration. These studies have provided valuable insights into the compound's physicochemical properties, which are critical for its development as a drug candidate.

In vitro and in vivo studies have demonstrated the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration. Animal models of neurodegenerative diseases have shown that 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine can mitigate cognitive deficits and reduce neuroinflammation, suggesting neuroprotective effects. Additionally, preliminary antiviral assays have indicated inhibitory activity against influenza and other RNA viruses, although further mechanistic studies are required to confirm these findings.

Despite these promising results, challenges remain in the development of 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine as a therapeutic agent. Issues such as potential toxicity, off-target effects, and the need for scalable synthesis methods must be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize efficacy and safety, as well as clinical trials to evaluate its therapeutic potential in humans. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.

In conclusion, 1-(adamantan-1-yl)methyl-4,4-difluorocyclohexan-1-amine represents a promising multifunctional molecule with potential applications in both CNS disorders and antiviral therapy. Its unique structural features and preliminary pharmacological data warrant further investigation to fully elucidate its therapeutic potential. Continued research in this area may lead to the development of novel treatments for some of the most challenging medical conditions.